Cas no 4609-10-3 (5-(4-Methoxyphenyl)-5-oxopentanoic acid)

• Product Name: 5-(4-Methoxyphenyl)-5-oxopentanoic acid
• CAS No: 4609-10-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00021789
• CID: 930194
• PubChem ID: 266817
• Update Time: 2025-05-20

5-(4-Methoxyphenyl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxyphenyl)-5-oxopentanoic acid
• 4-(4-methoxybenzoyl)butanoic acid
• 4-(4-methoxybenzoyl)butyric acid
• 5-(4-methoxy-phenyl)-5-oxo-pentanoic acid
• 5-(4-Methoxy-phenyl)-5-oxo-valeriansaeure
• 5-(4-methoxyphenyl)-5-oxovaleric acid
• 5-(4-methoxy-phenyl)-5-oxo-valeric acid
• AC1L6GVI
• AC1Q49PA
• AC1Q5VYG
• PubChem16857
• SureCN99448
• T6456937
• 4-p-Anisoylbutyric acid
• NSC 105618
• EN300-50062
• p-Methoxybenzenepentanoic acid, 5-oxo-
• MFCD00021789
• Z361415364
• 5-(4-methoxyphenyl)-5-oxo-valeric acid
• SCHEMBL99448
• 5-(4-methoxyphenyl)-5-oxopentanoicacid
• BDBM50205618
• NSC-105618
• gamma-anisoylbutyric acid
• AS-871/43475608
• 5-(4-Methoxyphenyl)-5-oxopentanoic acid #
• NSC105618
• AS-64184
• 4609-10-3
• W17182
• 5-(4-Methoxyphenyl)5-oxovaleric acid
• AKOS004119512
• DB-295734
• DTXSID80295811
• CS-0150421
• CHEMBL3929714

• MDL： MFCD00021789
• Inchi： 1S/C12H14O4/c1-16-10-7-5-9(6-8-10)11(13)3-2-4-12(14)15/h5-8H,2-4H2,1H3,(H,14,15)
• InChI Key： UAMMMFTXGWKQLG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CCCC(=O)O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140 ºC
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 63.6
• LogP: 2.13280

Additional information on 5-(4-Methoxyphenyl)-5-oxopentanoic acid

Introduction to 5-(4-Methoxyphenyl)-5-oxopentanoic Acid (CAS No. 4609-10-3)

5-(4-Methoxyphenyl)-5-oxopentanoic acid, identified by its Chemical Abstracts Service (CAS) number 4609-10-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a combination of a phenolic group and a β-keto acid moiety, has garnered attention due to its versatile structural properties and potential biological activities. The presence of the 4-methoxyphenyl substituent enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The compound belongs to the class of α-hydroxy ketones, which are well-documented for their role in various metabolic pathways and enzymatic reactions. Its structural framework allows for multiple functionalization points, enabling chemists to derive a wide range of derivatives with tailored properties. In recent years, the exploration of such heterocyclic compounds has intensified, driven by their promising applications in medicinal chemistry.

Recent studies have highlighted the pharmacological relevance of 5-(4-methoxyphenyl)-5-oxopentanoic acid in the development of novel therapeutic agents. Researchers have been particularly interested in its potential as an inhibitor of certain enzymes implicated in inflammatory and neurodegenerative diseases. The 4-methoxyphenyl group, in particular, has been shown to modulate the binding affinity and selectivity of the compound toward target proteins, enhancing its efficacy.

In vitro experiments have demonstrated that this compound exhibits inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The β-keto acid moiety contributes to its ability to interact with biological macromolecules, facilitating binding events that could lead to therapeutic benefits. These findings align with the broader trend in drug discovery, where structurally diverse compounds are being screened for their potential to modulate complex disease pathways.

The synthesis of 5-(4-methoxyphenyl)-5-oxopentanoic acid involves multi-step organic reactions, typically starting from readily available precursors such as 4-methoxybenzaldehyde and ethyl acetoacetate. The process often employs catalytic methods to ensure high yield and purity, with recent advancements focusing on greener solvents and transition-metal catalysis. These innovations not only improve the efficiency of synthesis but also reduce environmental impact, aligning with sustainable chemistry principles.

One notable application of this compound is in the field of materials science, where it serves as a building block for polymers and coatings. The incorporation of the 4-methoxyphenyl group into polymer chains enhances thermal stability and mechanical strength, making it useful for high-performance materials. Additionally, its photochemical properties have been explored for applications in organic electronics and photovoltaics.

The growing interest in 5-(4-methoxyphenyl)-5-oxopentanoic acid has prompted further investigation into its derivatives. Researchers are synthesizing analogs with modified side chains or additional functional groups to optimize their biological activity. For instance, introducing fluorine atoms or other halogen substituents can alter electronic distribution, influencing both reactivity and pharmacokinetics.

Computational studies have also played a crucial role in understanding the molecular interactions of this compound. Molecular dynamics simulations and quantum mechanical calculations provide insights into how 5-(4-methoxyphenyl)-5-oxopentanoic acid interacts with biological targets at an atomic level. These computational approaches complement experimental data, enabling more rational drug design strategies.

The regulatory landscape for such compounds is continually evolving, with agencies like the FDA and EMA emphasizing safety and efficacy before market approval. Manufacturers must adhere to stringent guidelines to ensure that products derived from 5-(4-methoxyphenyl)-5-oxopentanoic acid meet quality standards. Good Manufacturing Practices (GMP) are critical in maintaining consistency across batches, particularly for pharmaceutical applications.

Future directions in research may explore the use of this compound as a chiral auxiliary or catalyst ligand. The stereochemistry introduced by the 4-methoxyphenyl group can influence reaction outcomes significantly, making it valuable for asymmetric synthesis. Such applications could open new avenues in fine chemical production and specialty materials development.

In conclusion, 5-(4-methoxyphenyl)-5-oxopentanoic acid (CAS No. 4609-10-3) represents a fascinating compound with diverse applications across chemistry and medicine. Its unique structural features make it a versatile tool for synthetic chemists and pharmacologists alike. As research progresses, we can expect further discoveries that will expand its utility in both academic and industrial settings.